2-(4-methoxyphenoxy)-N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}acetamide

• IUPAC Name: 2-(4-methoxyphenoxy)-N-[4-(2-oxo-2-pyrrolidin-1-ylethyl)phenyl]acetamide
• InChI: InChI=1S/C21H24N2O4/c1-26-18-8-10-19(11-9-18)27-15-20(24)22-17-6-4-16(5-7-17)14-21(25)23-12-2-3-13-23/h4-11H,2-3,12-15H2,1H3,(H,22,24)
• InChI Key: VANWPHWEWXPXBG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)OCC(=O)NC2=CC=C(C=C2)CC(=O)N3CCCC3
• Molecular Formula: C21H24N2O4
• Molecular Weight: 368.4 g/mol

Description

The compound appears to contain a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. Pyrrolidine is a common scaffold in medicinal chemistry and is used to obtain compounds for the treatment of human diseases.

Molecular Structure Analysis

The pyrrolidine ring in the compound is likely to contribute to the stereochemistry of the molecule and increase the three-dimensional coverage due to the non-planarity of the ring.

Mechanism of Action

Target of Action

The primary target of this compound is the sigma-1 receptor , a central nervous system protein localized in eukaryotic cells at the endoplasmic reticulum (ER) membrane . This receptor plays a crucial role in regulating inositol 1,4,5-trisphosphate (IP3) receptor-mediated Ca2+ ion influx from the ER to the mitochondria, providing other important brain cell functions .

Mode of Action

The compound acts as an allosteric modulator of the sigma-1 receptor . Allosteric modulators bind to a site on the receptor separate from the active site, causing conformational changes that can enhance or inhibit the receptor’s response to its ligand. In the case of this compound, it is used in combination with endogenous or exogenous agonists, demonstrating potent anti-seizure, antidepressant, or cognition-enhancing effects .

Biochemical Pathways

The sigma-1 receptor modulates several biochemical pathways. It regulates the influx of Ca2+ ions from the ER to the mitochondria, which is mediated by the IP3 receptor . This regulation can influence various downstream effects, including cellular signaling processes and the function of mitochondria, which are vital for energy production and other cellular functions.

Pharmacokinetics

The introduction of fluorine atoms in similar compounds has been shown to positively modulate lipophilicity, electronegativity, basicity, and bioavailability . These properties are directly linked with numerous positive pharmacological properties of potential and established drugs .

Result of Action

The result of the compound’s action is a potentiation of the sigma-1 receptor’s effects, which can lead to anti-seizure, antidepressant, or cognition-enhancing effects when used in combination with endogenous or exogenous agonists . The exact molecular and cellular effects would depend on the specific agonists used and the physiological context.